Cas no 61165-94-4 (1-Octanamine, 4-methylbenzenesulfonate)
61165-94-4 structure
Product Name:1-Octanamine, 4-methylbenzenesulfonate
CAS No:61165-94-4
MF:C15H27NO3S
MW:301.444783449173
CID:490044
PubChem ID:71398782
Update Time:2025-04-19
1-Octanamine, 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanamine, 4-methylbenzenesulfonate
- 4-methylbenzenesulfonic acid,octan-1-amine
- Octan-1-amine 4-methylbenzenesulfonate
- 4-Methylbenzene-1-sulfonic acid--octan-1-amine (1/1)
- 61165-94-4
- DTXSID40820188
- 98% pound 4 Times Purification pound(c)
- octylammonium p-toluenesulfonate
- 1-Octanamine, 4-methylbenzenesulfonate (1:1)
-
- Inchi: 1S/C8H19N.C7H8O3S/c1-2-3-4-5-6-7-8-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-9H2,1H3;2-5H,1H3,(H,8,9,10)
- InChI Key: CPQFXIQHXVODIW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.NCCCCCCCC
Computed Properties
- Exact Mass: 301.17131
- Monoisotopic Mass: 301.17116490g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 250
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.8Ų
Experimental Properties
- PSA: 80.39
1-Octanamine, 4-methylbenzenesulfonate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
61165-94-4 (1-Octanamine, 4-methylbenzenesulfonate) Related Products
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